Cas no 1116045-33-0 (1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-{4-(pyrrolidin-1-yl)phenylmethyl}piperidine-4-carboxamide)

• Product Name: 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-{4-(pyrrolidin-1-yl)phenylmethyl}piperidine-4-carboxamide
• CAS No: 1116045-33-0
• MF: C₂₉H₃₅N₅O₂
• MW: 485.62050652504
• CID: 6503742
• Update Time: 2025-07-19

1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-{4-(pyrrolidin-1-yl)phenylmethyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-{4-(pyrrolidin-1-yl)phenylmethyl}piperidine-4-carboxamide
• 1-[6-(4-ethylphenoxy)pyrimidin-4-yl]-N-[(4-pyrrolidin-1-ylphenyl)methyl]piperidine-4-carboxamide

• Inchi： 1S/C29H35N5O2/c1-2-22-7-11-26(12-8-22)36-28-19-27(31-21-32-28)34-17-13-24(14-18-34)29(35)30-20-23-5-9-25(10-6-23)33-15-3-4-16-33/h5-12,19,21,24H,2-4,13-18,20H2,1H3,(H,30,35)
• InChI Key： UIUZUCYFZLEVFK-UHFFFAOYSA-N
• SMILES： N1(C2=CC(OC3=CC=C(CC)C=C3)=NC=N2)CCC(C(NCC2=CC=C(N3CCCC3)C=C2)=O)CC1

Computed Properties

• Exact Mass: 485.279
• Monoisotopic Mass: 485.279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6A^2

Additional information on 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-{4-(pyrrolidin-1-yl)phenylmethyl}piperidine-4-carboxamide

Introduction to 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-{4-(pyrrolidin-1-yl)phenylmethyl}piperidine-4-carboxamide (CAS No. 1116045-33-0)

1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-{4-(pyrrolidin-1-yl)phenylmethyl}piperidine-4-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1116045-33-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-{4-(pyrrolidin-1-yl)phenylmethyl}piperidine-4-carboxamide is characterized by a pyrimidine core, which is a common motif in many bioactive molecules. The presence of a 4-ethylphenoxy group and a piperidine moiety further enhances its potential pharmacological relevance. These structural features contribute to the compound's ability to interact with various biological targets, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological systems. Studies have shown that the pyrimidine ring can act as a key pharmacophore, facilitating binding to specific enzymes and receptors. Additionally, the piperidine nitrogen provides a site for hydrogen bonding, which is crucial for the compound's binding affinity and efficacy.

The synthesis of 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-{4-(pyrrolidin-1-yl)phenylmethyl}piperidine-4-carboxamide involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. The introduction of the 4-(pyrrolidin-1-yl)phenylmethyl group is particularly critical, as it influences the compound's solubility, stability, and bioavailability. Researchers have employed various synthetic strategies to optimize the yield and purity of this compound, ensuring its suitability for subsequent biological evaluations.

In the realm of pharmaceutical research, the potential therapeutic applications of 1-6-(4-ethylphenoxy)pyrimidin-4-yl-N-{4-(pyrrolidin-1-y l)phenylmethyl}piperidine -4-carboxamide are vast. Preliminary studies have suggested that this compound may exhibit activity against various diseases, including cancer and inflammatory disorders. The pyrimidine core has been implicated in the development of kinase inhibitors, which are widely used in oncology. Furthermore, the piperidine moiety has shown promise in modulating neurotransmitter systems, making it relevant for treating neurological conditions.

The biological activity of this compound has been further explored through high-throughput screening (HTS) campaigns and targeted assays. These studies have identified specific interactions with enzymes such as kinases and phosphodiesterases, which are key players in cellular signaling pathways. The ability of 1 -6-(4 - ethylphenoxy ) pyrimidin - 4 - yl - N - { 4 - ( pyrrol idin - 1 - y l ) phen ylm eth yl } piper idine - 4 - carbox amide to modulate these pathways suggests its potential as a lead compound for drug development.

One of the most exciting aspects of this research is the integration of machine learning algorithms into the drug discovery process. These algorithms have been used to predict the biological activity of 1 -6-( 4 - eth yl pheno xy ) py rim idi n - 4 - yl - N - { 4 - ( py rrol idi n - 1 - y l ) phen ylm eth yl } piper idine - 4 - carbox amide based on its structural features. This approach has not only accelerated the identification of promising candidates but also provided valuable insights into their mechanisms of action.

The synthetic accessibility of this compound has been another focus area for researchers. By optimizing synthetic routes, scientists have been able to produce larger quantities of the material for extensive characterization and testing. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure and purity of the synthesized compound.

In conclusion, 1 -6-( 4 - eth yl pheno xy ) py rim idi n - 4 - yl - N - { 4 - ( py rrol idi n - 1 - y l ) phen ylm eth yl } piper idine - 4 carbox amide (CAS No.1116035330) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a compelling candidate for further development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in the next generation of therapeutics.